Cas no 1261222-04-1 (3-Pyridinecarboxaldehyde, 2-amino-5-(3-thienyl)-)

• Product Name: 3-Pyridinecarboxaldehyde, 2-amino-5-(3-thienyl)-
• CAS No: 1261222-04-1
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 2104979
• Update Time: 2023-11-19

3-Pyridinecarboxaldehyde, 2-amino-5-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(thiophen-3-yl)nicotinaldehyde
• 2-amino-5-thiophen-3-ylpyridine-3-carbaldehyde
• XLPFEWUMGMTZEY-UHFFFAOYSA-N
• CID 87184879
• 3-Pyridinecarboxaldehyde, 2-amino-5-(3-thienyl)-

• Inchi： 1S/C10H8N2OS/c11-10-9(5-13)3-8(4-12-10)7-1-2-14-6-7/h1-6H,(H2,11,12)
• InChI Key： XLPFEWUMGMTZEY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=NC(=C(C=O)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Topological Polar Surface Area: 84.2

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• Boiling Point: 357.1±42.0 °C(Predicted)
• pka: 4.39±0.49(Predicted)